1-Isopropyl-4-nitro-1h-pyrrole-2-carboxylic acid

• Molecular Formula: C8H10N2O4
• Molecular Weight: 198.18 g/mol
• IUPAC Name: 4-nitro-1-propan-2-ylpyrrole-2-carboxylic acid
• InChI: InChI=1S/C8H10N2O4/c1-5(2)9-4-6(10(13)14)3-7(9)8(11)12/h3-5H,1-2H3,(H,11,12)
• InChI Key: HZXVEZVFCPIWFV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=C1C(=O)O)[N+](=O)[O-]

Description

1-Isopropyl-4-nitro-1h-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C8H10N2O4 and its molecular weight is 198.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 1-isopropyl-4-nitro-1H-pyrrole-2-carboxylate (656 mg, 2.900 mmol; see step (ii) above) was dissolved in ethanol (4 mL) to which was added a solution of NaOH (490 mg, 12.250 mmol in water (10 mL)). The reaction mixture was heated under reflux for 1.5 h and then the ethanol was removed under reduced pressure at 40° C. The reaction mixture was extracted with DCM (10 mL), and the water layer was collected, cooled to 0° C. with ice-water then acidified with HClconc with stirring. The white solid material precipitated was filtered off, washed with water and dried under reduced pressure at 50° C. to give the required product (548 g, 95% yield), m.p. 194-195° C.